Cas no 1806513-95-0 (Ethyl 2-bromo-5-hydrazinylbenzoate)
Ethyl 2-bromo-5-hydrazinylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-bromo-5-hydrazinylbenzoate
-
- Inchi: 1S/C9H11BrN2O2/c1-2-14-9(13)7-5-6(12-11)3-4-8(7)10/h3-5,12H,2,11H2,1H3
- InChI Key: JYTBWZPJAIQZLE-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=C1C(=O)OCC)NN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- XLogP3: 2.1
- Topological Polar Surface Area: 64.4
Ethyl 2-bromo-5-hydrazinylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013013890-250mg |
Ethyl 2-bromo-5-hydrazinylbenzoate |
1806513-95-0 | 97% | 250mg |
499.20 USD | 2021-06-25 | |
| Alichem | A013013890-500mg |
Ethyl 2-bromo-5-hydrazinylbenzoate |
1806513-95-0 | 97% | 500mg |
815.00 USD | 2021-06-25 | |
| Alichem | A013013890-1g |
Ethyl 2-bromo-5-hydrazinylbenzoate |
1806513-95-0 | 97% | 1g |
1,504.90 USD | 2021-06-25 |
Ethyl 2-bromo-5-hydrazinylbenzoate Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Ethyl 2-bromo-5-hydrazinylbenzoate
The Role of Ethyl 2-bromo-5-hydrazinylbenzoate (CAS No. 1806513-95-0) in Modern Chemical and Biomedical Research
Ethyl 2-bromo-5-hydrazinylbenzoate (CAS No. 1806513-95-0) is a synthetic organic compound with a unique structure that combines a brominated benzene ring, an ethoxycarbonyl group, and a hydrazine moiety (ethyl ester, bromobenzene, hydrazone functional group). Its molecular formula is C9H9BrN2O2, with a molecular weight of approximately 274.08 g/mol, making it a versatile scaffold for chemical modifications and biological investigations. The compound’s structure, characterized by the presence of both electrophilic bromine and nucleophilic hydrazone groups, enables its participation in diverse chemical reactions, including nucleophilic substitution and condensation processes, which are critical for drug design and material synthesis.
In recent years, this compound has gained attention due to its potential as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its hydrazine functionality to form hydrazones or Schiff bases with various aldehydes or ketones, creating derivatives that exhibit promising pharmacological properties (Nat. Commun., 2023). For instance, studies have demonstrated that substituting the hydrazine group with heterocyclic rings like pyridine or thiazole generates analogs with enhanced antioxidant activity, which could be valuable in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.
The bromine atom at the para position (p-bromination) confers distinct reactivity patterns compared to other halogenated benzoates. This positional specificity allows chemists to exploit site-selective substitution reactions under mild conditions (J. Org. Chem., 2024). A notable advancement involves the use of palladium-catalyzed cross-coupling reactions to replace the bromine with biologically relevant groups like aryl or heteroaryl moieties, thereby expanding its utility in drug discovery pipelines without compromising structural integrity.
In the field of medicinal chemistry, Ethyl 2-bromo-5-hydrazinylbenzoate has emerged as a key component in designing multitarget therapeutics (J. Med Chem., 2024). Its ethoxycarbonyl ester can undergo hydrolysis under physiological conditions to release benzoic acid derivatives, while the hydrazine group provides sites for conjugation with drugs or imaging agents through click chemistry approaches. This dual functionality makes it an ideal candidate for prodrug strategies where controlled release mechanisms are required to improve therapeutic efficacy and reduce off-target effects.
A groundbreaking application was reported in Cancer Res. (2024), where this compound served as a platform for developing inhibitors targeting histone deacetylases (HDACs). By coupling the hydrazine moiety with hydroxamic acid derivatives via reductive amination, researchers synthesized novel HDAC inhibitors that exhibited superior selectivity toward HDAC6 isoforms compared to conventional drugs like vorinostat or panobinostat. In vitro studies showed these derivatives induced apoptosis in triple-negative breast cancer cells by modulating autophagy pathways without significant toxicity to normal cells.
In diagnostic chemistry, the compound’s structural features enable its use as a fluorescent probe precursor (Bioconjugate Chem., 2024). When conjugated with quenched fluorophores through hydrazone linkers, it forms self-reporting systems capable of detecting reactive oxygen species (ROS) in live cells with high sensitivity and spatiotemporal resolution. This application underscores its value in real-time cellular analysis for studying disease mechanisms such as inflammation and mitochondrial dysfunction.
Synthetic methodologies have seen optimization through green chemistry principles (Green Chem., 2024). Traditional preparation via bromination followed by esterification now incorporates microwave-assisted protocols using recyclable catalysts like montmorillonite K10. These advancements reduce reaction times from days to hours while minimizing solvent usage and waste generation compared to conventional batch processes reported earlier (e.g., prior methods required excess stoichiometric reagents).
The compound’s inherent stability under physiological pH conditions makes it particularly suitable for drug delivery systems (J Control Release, 2024). Studies have shown that when encapsulated within pH-sensitive polymeric nanoparticles, the ethoxycarbonyl ester hydrolyzes selectively in tumor microenvironments (pH ~6), releasing active metabolites that accumulate at target sites via enhanced permeability and retention (EPR) effects while avoiding systemic toxicity issues associated with conventional chemotherapy agents.
In enzyme inhibition research (J Biol Chem., 2024), Ethyl 2-bromo-5-hydrazinylbenzoate-derived hybrids were found to bind competitively with matrix metalloproteinases (MMPs), enzymes implicated in cancer metastasis and fibrosis progression. Computational docking studies revealed that substituting the bromine atom with electron-withdrawing groups significantly improves binding affinity toward MMP-9 active sites through π-stacking interactions with aromatic residues lining the catalytic pocket.
Biocompatibility assessments conducted using zebrafish models (Toxicol Sci., 2024) demonstrated minimal developmental toxicity when exposure levels were below therapeutic thresholds for its derivatives used in preclinical trials. This finding aligns with emerging trends emphasizing early-stage safety evaluation during lead optimization phases of drug development programs.
The unique reactivity profile allows efficient conjugation with monoclonal antibodies via hydrazone linkers under physiological conditions (Mol Pharmaceutics, citations indicate ongoing investigations into its role as a building block for antibody-drug conjugates targeting solid tumors expressing specific cell surface markers such as HER3. These conjugates achieve targeted cytotoxicity by releasing active payloads only after enzymatic cleavage within tumor cells’ acidic endosomes—a mechanism validated through murine xenograft models demonstrating tumor regression without myelosuppression observed in control groups treated with unconjugated compounds.
Spectroscopic characterization studies published this year highlight its utility as an analytical standard due to distinct UV-vis absorption peaks between 387–398 nm caused by electron-donating/withdrawing interactions between substituents on the benzene ring (Talanta,. Its NMR spectra exhibit characteristic signals at δ ppm values ranging from δ ppm values provide precise structural verification markers during complex mixture analyses common in pharmaceutical quality control processes.
A recent computational study using density functional theory (DFT) revealed unexpected electronic properties when this compound forms hydrogen bonds within protein-ligand complexes (J Phys Chem B,. The hydrazine nitrogen atoms were found to stabilize transition states during enzyme-substrate interactions more effectively than analogous amide linkers due to their higher proton donating capacity measured via BDE calculations—a discovery now guiding rational design of covalent inhibitors against kinases involved in oncogenic signaling pathways such as PI3K/AKT/mTOR axis components..
In materials science applications published last quarter, researchers demonstrated that incorporating this compound into polymer matrices enhances piezoelectric properties through dipole orientation effects caused by its asymmetric substituent arrangement.. This finding opens new possibilities for developing smart biomaterials capable of converting mechanical stimuli into electrical signals—a critical feature for next-generation wearable biosensors monitoring physiological parameters like blood pressure fluctuations..
Ethical considerations highlighted by recent regulatory guidelines emphasize optimizing synthetic routes using continuous flow systems rather than batch processes when handling such compounds.. While not classified under current hazardous substance regulations due to limited human exposure data available from recent studies indicate subchronic toxicity profiles warranting further investigation before large-scale clinical deployment.. Ongoing research focuses on developing environmentally benign purification protocols utilizing supercritical CO₂ extraction methods instead of traditional organic solvents..
1806513-95-0 (Ethyl 2-bromo-5-hydrazinylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)